BENGHE Foundational & Exploratory

Check Availability & Pricing

Phomalactone: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phomalactone

Cat. No.: B7840553

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and biological
properties of phomalactone, a fungal metabolite with notable antifungal activity. This
document is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry.

Chemical Properties

Phomalactone, with the CAS Number 28921-94-0, is a polyketide metabolite produced by
various fungi, including species of Nigrospora and Ophiocordyceps.[1][2][3] Its chemical
structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Identifier/Descriptor Value Source
CAS Number 28921-94-0 [2]
Molecular Formula CsH1003 [2]
Molecular Weight 154.16 g/mol [2]
(5S,6S)-5,6-dihydro-5-hydroxy-
IUPAC Name 6-[(1E)-prop-1-en-1-yl]-2H-
pyran-2-one
, C/C=C/[C@H]1--INVALID-
Canonical SMILES [2]
LINK--O
OKDRUMBNXIYUEO-
InChl Key [2]
VHIVCUAWSA-N
Table 2: Physicochemical Properties
Property Value Source
Physical Description Not available
Melting Point Not available
Boiling Point Not available
B Soluble in Dichloromethane,
Solubility
DMSO, and Ethanol.
Purity >70% (Commercially available)

Biological Activity

Phomalactone has demonstrated significant antifungal properties against a range of plant

pathogenic fungi. Its inhibitory activity is particularly potent against certain species, as detailed

in the table below.

Table 3: Antifungal Activity of Phomalactone
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Fungal Species ICs0 (mglL) Source
Phytophthora infestans 0.83

Pyricularia grisea 83

Phytophthora capsici 120

Pythium graminicola 120

Corticium sasaki 200

Fusarium oxysporum >200

Alternaria alternata >200

Botrytis cinerea >200

Colletotrichum gloeosporioides  >200

ICso (Inhibitory Concentration 50%) is the concentration of a substance that inhibits a biological
process by 50%.

Experimental Protocols
Isolation and Purification of Phomalactone from
Nigrospora sphaerica

The following is a generalized protocol based on methodologies described in the literature for
the isolation of phomalactone from fungal cultures.
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Fungal Culture

G. Inoculate Nigrospora sphaerica in a suitable liquid medium (e.g., Potato Dextrose Broth))

\4
@ Incubate the culture for a specified period (e.g., 14-21 days) under controlled conditions (e.g., 25-28°C, shakingg
AN J/
Extr;ction

(3. Separate the fungal mycelium from the culture broth by filtration)

\4

El. Extract the culture filtrate with an organic solvent (e.g., ethyl acetate))

\ 4
G. Concentrate the organic extract under reduced pressure to obtain a crude extraca
AN J/
( Purification
\ 4

(6. Subject the crude extract to column chromatography (e.g., silica gel))

\4

(7. Elute with a solvent gradient (e.g., hexane-ethyl acetate) to separate fractions)

\4

@. Monitor fractions by Thin Layer Chromatography (TLC) for the presence of phomalactone)

\4

€ Pool and concentrate the phomalactone-containing fractions. Further purify by recrystallization or preparative HPLC if necessarg
AN

Click to download full resolution via product page

Isolation and Purification Workflow for Phomalactone.
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In Vitro Antifungal Susceptibility Testing

The following workflow outlines a typical broth microdilution method to determine the Minimum
Inhibitory Concentration (MIC) of phomalactone against a target fungus.
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Preparation

[1. Prepare a stock solution of phomalactone in a suitable solvent (e.g., DMSO)J E& Prepare a standardized inoculum of the fungal test organist

\ 4

@ Perform serial dilutions of the stock solution in a 96-well microtiter plate containing growth mediumj

Assa
Vy

El. Inoculate each well of the microtiter plate with the fungal suspensionj<—

Y

E. Incubate the plate under appropriate conditions for fungal growth (e.g., 24-48 hours at a specific temperamreg

Ana‘ rysis

ES. Visually or spectrophotometrically assess fungal growth in each wellj

Y

E. The MIC is the lowest concentration of phomalactone that causes a significant inhibition of fungal growth compared to the controa

Click to download full resolution via product page

Workflow for Antifungal Susceptibility Testing.
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Hypothetical Signhaling Pathway Inhibition

The precise molecular mechanism of phomalactone's antifungal activity has not been fully
elucidated. However, many antifungal agents target key signaling pathways essential for fungal
growth, virulence, and cell wall integrity. A plausible hypothesis is that phomalactone may
interfere with one or more of these pathways. Below is a simplified diagram of a generic fungal

signaling pathway that could be a potential target.
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Hypothetical Inhibition of Fungal Signaling Pathways by Phomalactone.

This diagram illustrates that phomalactone could potentially inhibit crucial intracellular
signaling cascades, such as the MAP kinase or cAMP-PKA pathways, which are known to
regulate fungal stress responses, morphogenesis, and the expression of virulence factors.
Disruption of these pathways could lead to the observed antifungal effects. Further research is
required to validate this hypothesis and identify the specific molecular targets of
phomalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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